Cas no 170861-68-4 (2-(5-Methyl-2-phenyloxazol-4-yl)ethyl 4-methylbenzenesulfonate)

• Product Name: 2-(5-Methyl-2-phenyloxazol-4-yl)ethyl 4-methylbenzenesulfonate
• CAS No: 170861-68-4
• MF: C₁₉H₁₉NO₄S
• MW: 357.42346405983
• MDL: MFCD20527971
• CID: 2924452
• PubChem ID: 12051739
• Update Time: 2025-07-23

2-(5-Methyl-2-phenyloxazol-4-yl)ethyl 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 2-(5-methyl-2-phenyloxazol-4-yl)ethyl 4-methylbenzenesulfonate
• 2-(5-methyl-2-phenyl-1,3-oxazol-4-yl)ethyl 4-methylbenzenesulfonate
• W13736
• 2-(5-methyl-2-phenyl-4-oxazolyl)ethyl p-toluenesulfonate
• 2-(5-methyl-2-phenyl-1,3-oxazol-4-yl)ethyl 4-methylbenzene-1-sulfonate
• 2-(5-methyl-2-phenyl-1,3-oxazol-4-yl)ethyl-4-methylbenzene-sulfonate
• toluene-4-sulfonic acid 2-(2-phenyl-5-methyl-oxazol-4-yl)-ethyl ester
• toluene-4-sulfonic a
• SCHEMBL504044
• MFCD20527971
• QGNITQXBLBMGSS-UHFFFAOYSA-N
• Toluene-4-sulfonic acid 2-(5-methyl-2-phenyloxazol-4-yl)-ethyl ester
• toluene-4-sulfonic acid 2-(5-methyl-2-phenyl-oxazol-4-yl)ethyl ester
• AKOS037646887
• DB-155496
• 5-Methyl-2-phenyl-4-oxazoleethanol 4-(4-methylbenzenesulfonate)
• AS-71390
• toluene-4-sulfonic acid 2-(2-phenyl-5-methyloxazol-4-yl)-ethyl ester
• 2-(5-methyl-2-phenyloxazol-4-yl)ethyl4-methylbenzenesulfonate
• 170861-68-4
• Toluene-4-sulfonic acid 2-(5-methyl-2-phenyl-oxazol-4-yl)-ethyl ester
• toluene-4-sulfonic acid 2-(5-methyl-2-phenyloxazol-4-yl)ethyl ester
• 2-(5-Methyl-2-phenyloxazol-4-yl)ethyl 4-methylbenzenesulfonate

• MDL： MFCD20527971
• Inchi： 1S/C19H19NO4S/c1-14-8-10-17(11-9-14)25(21,22)23-13-12-18-15(2)24-19(20-18)16-6-4-3-5-7-16/h3-11H,12-13H2,1-2H3
• InChI Key： QGNITQXBLBMGSS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCC1=C(C)OC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 357.10347926g/mol
• Monoisotopic Mass: 357.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 77.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 2-(5-Methyl-2-phenyloxazol-4-yl)ethyl 4-methylbenzenesulfonate

Recent Advances in the Study of 2-(5-Methyl-2-phenyloxazol-4-yl)ethyl 4-methylbenzenesulfonate (CAS: 170861-68-4)

The compound 2-(5-Methyl-2-phenyloxazol-4-yl)ethyl 4-methylbenzenesulfonate (CAS: 170861-68-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This sulfonate ester derivative, characterized by its oxazole and phenyl moieties, has been the subject of several studies aimed at elucidating its chemical properties, biological activities, and potential therapeutic uses. In this research brief, we summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and emerging applications in biomedical research.

Recent studies have highlighted the synthetic versatility of 2-(5-Methyl-2-phenyloxazol-4-yl)ethyl 4-methylbenzenesulfonate, which serves as a key intermediate in the preparation of more complex bioactive molecules. Researchers have optimized its synthesis through novel catalytic methods, achieving higher yields and improved purity. The compound's structural features, including the oxazole ring and sulfonate group, make it a valuable scaffold for designing inhibitors targeting specific enzymes or signaling pathways. For instance, a 2023 study demonstrated its efficacy as a precursor in the development of kinase inhibitors, which are crucial for treating various cancers and inflammatory diseases.

In terms of biological activity, 2-(5-Methyl-2-phenyloxazol-4-yl)ethyl 4-methylbenzenesulfonate has shown promising results in preclinical models. Its mechanism of action appears to involve the modulation of cellular signaling pathways, particularly those related to inflammation and proliferation. A recent publication in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent anti-inflammatory effects by inhibiting the NF-κB pathway, suggesting potential applications in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the compound's pharmacokinetic properties have been investigated to assess its suitability as a drug candidate. Studies indicate that it possesses favorable absorption and distribution characteristics, although further optimization may be required to enhance its metabolic stability. Researchers are also exploring its potential as a prodrug, leveraging the sulfonate group for targeted drug delivery. This approach could improve the therapeutic index of related compounds by reducing off-target effects and enhancing bioavailability.

In conclusion, 2-(5-Methyl-2-phenyloxazol-4-yl)ethyl 4-methylbenzenesulfonate (CAS: 170861-68-4) represents a versatile and pharmacologically relevant compound with broad applications in drug discovery. Ongoing research continues to uncover its potential in various therapeutic areas, from oncology to immunology. Future studies should focus on optimizing its derivatives for clinical translation and elucidating its precise molecular targets. As the field advances, this compound is poised to play a pivotal role in the development of next-generation therapeutics.